Cas no 294190-17-3 (Methyl 5-Chloro-2-methyl-3-nitrobenzoate)

• Product Name: Methyl 5-Chloro-2-methyl-3-nitrobenzoate
• CAS No: 294190-17-3
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• MDL: MFCD11845450
• CID: 841565
• PubChem ID: 53399191
• Update Time: 2025-09-22

Methyl 5-Chloro-2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-METHYL-3-NITRO-BENZOIC ACID METHYL ESTER
• Methyl 5-chloro-2-methyl-3-nitrobenzoate
• 294190-17-3
• Benzoic acid, 5-chloro-2-methyl-3-nitro-, methyl ester
• Methyl5-chloro-2-methyl-3-nitrobenzoate
• MFCD11845450
• AC-33897
• AS-30672
• DTXSID90694573
• JAMJGHLCWGZMDT-UHFFFAOYSA-N
• DB-125312
• SCHEMBL2043408
• AKOS016011203
• Methyl 5-Chloro-2-methyl-3-nitrobenzoate

• MDL： MFCD11845450
• Inchi： 1S/C9H8ClNO4/c1-5-7(9(12)15-2)3-6(10)4-8(5)11(13)14/h3-4H,1-2H3
• InChI Key： JAMJGHLCWGZMDT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.01400
• Monoisotopic Mass: 229.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.371±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 72.12000
• LogP: 2.86640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives